(3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: 3,3-dimethyl-N-(1-pyridin-4-ylethyl)butan-1-amine
• InChI: InChI=1S/C13H22N2/c1-11(12-5-8-14-9-6-12)15-10-7-13(2,3)4/h5-6,8-9,11,15H,7,10H2,1-4H3
• InChI Key: DTOJLQXPURAALV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NCCC(C)(C)C

Description

This compound is a secondary amine featuring a branched 3,3-dimethylbutyl group and a pyridin-4-yl ethyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine typically involves the reaction of 4-pyridinecarboxaldehyde with 3,3-dimethylbutylamine under specific conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the formation of the desired amine product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridine ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction may produce secondary amines .

Scientific Research Applications

(3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a ligand in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine involves its interaction with specific molecular targets. The pyridine ring can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with various biological targets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogues with Pyridine Moieties

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Pyridin-3-yl linked to a pyrazole ring with a cyclopropylamine substituent.
• Synthesis : Copper-catalyzed coupling of 3-(4-iodo-3-methyl-1H-pyrazol-1-yl)pyridine with cyclopropanamine (17.9% yield) .
• Properties : Melting point (104–107°C), distinct from the target compound due to crystalline pyrazole core.
• Key Difference : Pyridine substitution at position 3 (vs. 4 in the target) and heterocyclic pyrazole backbone reduce conformational flexibility compared to the target’s linear ethylamine chain.

(4-Fluoro-3-methoxybenzyl)-(pyridin-4-ylmethyl)amine

• Structure : Pyridin-4-ylmethyl group paired with a fluorinated, methoxy-substituted benzylamine.
• Key Difference : Benzylamine scaffold introduces planar rigidity absent in the target compound’s aliphatic 3,3-dimethylbutyl chain .

(3-Bromopyridin-4-yl)methyl(methyl)amine

• Structure : Pyridin-4-ylmethyl group with bromine at position 3 and a methylamine substituent.
• Properties : Bromine increases molecular weight (C7H9BrN2, 201.07 g/mol) and may enhance halogen bonding.
• Key Difference : Bromine substitution alters electronic distribution compared to the target’s unsubstituted pyridine ring .

2.2. Analogues with 3,3-Dimethylbutyl Groups

N-Cyano-N-(3,3-dimethylbutyl)pyridine-3-carboximidamide

• Structure: 3,3-Dimethylbutyl group linked to a pyridine via a cyanoimine bridge.
• Properties: The cyano group introduces polarity, contrasting with the target’s secondary amine.
• Key Difference : The carboximidamide functionality enables nucleophilic reactivity, unlike the target’s basic amine .

3,3-Dimethylbutylamine

• Structure : Primary amine with a 3,3-dimethylbutyl chain.
• Properties : Lower molecular weight (C6H15N) and higher volatility compared to the target compound.
• Key Difference : Absence of the pyridin-4-yl ethyl group reduces aromatic interactions .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Melting Point/State	Synthesis Highlights
(3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine	C13H22N2	3,3-Dimethylbutyl, pyridin-4-yl ethyl	Likely liquid*	Likely alkylation of amine**
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C12H14N4	Pyridin-3-yl, pyrazole, cyclopropyl	104–107°C	Copper-catalyzed coupling
(4-Fluoro-3-methoxybenzyl)-(pyridin-4-ylmethyl)amine	C15H16FN2O	Pyridin-4-ylmethyl, fluorobenzyl	Not reported	Reductive amination
3,3-Dimethylbutylamine	C6H15N	Primary 3,3-dimethylbutyl	Liquid	Commercial synthesis

Inferred from similar aliphatic amines.
*Hypothesized based on analogous alkylation reactions.

Research Findings and Implications

• Steric Effects : The 3,3-dimethylbutyl group in the target compound likely reduces solubility in polar solvents compared to smaller alkyl chains (e.g., ethyl or methyl) but enhances lipid membrane permeability .
• Electronic Effects : Pyridin-4-yl substitution may favor axial coordination in metal complexes, unlike pyridin-3-yl derivatives, which adopt different binding geometries .
• Synthetic Challenges : Bulky substituents in the target compound may necessitate optimized conditions (e.g., elevated temperatures or polar aprotic solvents) to overcome steric hindrance during alkylation .

Biological Activity

(3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antibacterial properties, mechanisms of action, and structure-activity relationships (SAR), supported by relevant data tables and case studies.

Overview of Biological Activity

The compound is structurally related to various biologically active molecules, particularly those targeting neurodegenerative diseases and infections. Its activity can be attributed to its interaction with specific biological targets, which modulate various physiological responses.

Antibacterial Activity

Recent studies have evaluated the antibacterial efficacy of compounds structurally similar to (3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine. For instance, a study on related amines demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The synthesized compounds were screened for their effectiveness using the disc diffusion method, revealing promising results.

Table 1: Antibacterial Activity of Related Compounds

Compound Code	B. subtilis (mm)	E. coli (mm)	P. aeruginosa (mm)
3c	16	14	15
3h	17	15	17
Ciprofloxacin	24	22	20

Note: Measurements represent the zone of inhibition in millimeters at a concentration of 100 µg/mL.

In this study, compounds such as 3c and 3h exhibited strong antibacterial properties comparable to the standard antibiotic ciprofloxacin. The results indicate that modifications in the molecular structure can enhance antibacterial activity, suggesting a potential pathway for developing new antimicrobial agents.

The mechanism by which (3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine exerts its biological effects is likely multifaceted. The compound may interact with bacterial cell membranes or inhibit key metabolic pathways essential for bacterial growth. Research on similar compounds has shown that they can disrupt bacterial cell wall synthesis or interfere with protein synthesis by targeting ribosomal RNA.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (3,3-Dimethylbutyl)[1-(pyridin-4-yl)ethyl]amine. Variations in substituents on the pyridine ring or the dimethylbutyl group can significantly influence the compound's affinity for biological targets and its overall efficacy.

Case Study: SAR Analysis

A comprehensive SAR study identified that specific substitutions on the pyridine ring enhance binding affinity to bacterial enzymes. For example, introducing electron-donating groups at certain positions on the ring improved antibacterial activity by stabilizing enzyme-inhibitor complexes.